7-(4-butylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting from simple building blocks like butylpiperazine and 2-methoxyethylamine. The exact synthetic route would depend on the specific reactions used .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrazolo[4,3-c]pyridin-3(5H)-one ring system, substituted with various functional groups. These include a butylpiperazine-1-carbonyl group at the 7-position, a 2-methoxyethyl group at the 5-position, and a phenyl group at the 2-position.Chemical Reactions Analysis
As an organic compound, “7-(4-butylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one” could undergo a variety of chemical reactions. The exact reactions would depend on the reaction conditions and the other reactants present .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would be influenced by the polarities of its functional groups, and its melting and boiling points would depend on the strengths of intermolecular forces .Scientific Research Applications
Chemical Synthesis and Medicinal Chemistry
7-(4-Butylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one is a compound that belongs to a broader class of chemicals involved in the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals. Research into similar compounds has led to the discovery of new methods for regioselective synthesis, potentially leading to novel therapeutic agents. For instance, studies on the synthesis of pyrazolo[3,4-d]pyrimidines have revealed significant antibacterial activities, highlighting their potential in medicinal chemistry (Rahmouni et al., 2014). Additionally, research on N-arylpiperazinyl derivatives has identified their function as uroselective alpha 1-adrenoceptor antagonists, offering insights into the treatment of urinary tract disorders (Elworthy et al., 1997).
Anticancer and Anti-inflammatory Applications
The exploration of pyrazolo[1,5-a]pyrimidine derivatives underlines their importance in drug discovery, especially concerning anti-inflammatory and anticancer activities. A study demonstrated the environmentally friendly synthesis of these derivatives, showing promising results in both anti-inflammatory and anti-cancer screenings (Kaping et al., 2016). This research route opens up possibilities for developing new therapeutic agents targeting inflammation and cancer.
Mechanism of Action
Without specific study or research data, it’s hard to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.
Properties
IUPAC Name |
7-(4-butylpiperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenylpyrazolo[4,3-c]pyridin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N5O3/c1-3-4-10-26-11-13-28(14-12-26)23(30)20-17-27(15-16-32-2)18-21-22(20)25-29(24(21)31)19-8-6-5-7-9-19/h5-9,17-18H,3-4,10-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQVXLENMNMMNEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1CCN(CC1)C(=O)C2=CN(C=C3C2=NN(C3=O)C4=CC=CC=C4)CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.